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Compound of Interest

Compound Name: Ametoctradin

Cat. No.: B1667028

Ametoctradin is a systemic fungicide belonging to the triazolopyrimidine chemical class,
specifically functioning as a Quinone outside Inhibitor (QoSI).[1] It is widely utilized in
agriculture to manage diseases caused by oomycete fungi, such as downy mildew and late
blight, in a variety of crops.[1][2] This guide provides an objective comparison of
ametoctradin's performance with alternative fungicides, supported by experimental data, to
inform researchers, scientists, and drug development professionals.

Mechanism of Action

Ametoctradin's fungicidal activity stems from its ability to inhibit mitochondrial respiration in
fungal cells.[1] It specifically targets Complex Il (cytochrome bcl complex) of the mitochondrial
electron transport chain.[3][4][5] This inhibition disrupts the production of adenosine
triphosphate (ATP), the primary energy currency of the cell, leading to the cessation of fungal
growth and eventual cell death.[3][6] This mode of action is particularly effective against the
motile zoospore stage of oomycetes, preventing their differentiation, release, and germination.
[6][7] Its novel binding site within Complex Ill means it can be effective against fungal strains
that have developed resistance to other fungicide classes like phenylamides, Qols, and
carboxylic acid amides.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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